Cas no 1638767-48-2 (6-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidin-2-amine)

• Product Name: 6-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidin-2-amine
• CAS No: 1638767-48-2
• MF: C₇H₇IN₄
• MW: 274.061752557755
• CID: 4612243
• Update Time: 2025-05-24

6-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidin-2-amine

• Inchi： 1S/C7H7IN4/c1-12-5(8)2-4-3-10-7(9)11-6(4)12/h2-3H,1H3,(H2,9,10,11)
• InChI Key： RHVWSLGIGNKREE-UHFFFAOYSA-N
• SMILES： C1(N)=NC=C2C=C(I)N(C)C2=N1

Additional information on 6-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidin-2-amine

6-Iodo-7-Methyl-7H-Pyrrolo[2,3-D]Pyrimidin-2-Amine: A Comprehensive Overview

The compound with CAS number 1638767-48-2, known as 6-Iodo-7-Methyl-7H-Pyrrolo[2,3-D]Pyrimidin-2-Amine, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrrolopyrimidines, which are heterocyclic aromatic compounds with a fused pyrrole and pyrimidine ring system. The presence of an iodine atom at the 6-position and a methyl group at the 7-position introduces distinct electronic and steric effects, making it a valuable molecule for further exploration.

Recent studies have highlighted the importance of pyrrolopyrimidine derivatives in drug discovery, particularly in the development of kinase inhibitors. The iodo substituent at position 6 plays a crucial role in modulating the electronic properties of the molecule, enhancing its binding affinity to target proteins. Similarly, the methyl group at position 7 contributes to the steric bulk, which can influence the molecule's solubility and bioavailability. These structural features make 6-Iodo-7-Methyl-7H-Pyrrolo[2,3-D]Pyrimidin-2-Amine a promising candidate for various biomedical applications.

One of the most exciting developments involving this compound is its potential as an anticancer agent. Researchers have demonstrated that pyrrolopyrimidine derivatives can inhibit key enzymes involved in cell proliferation and survival, such as cyclin-dependent kinases (CDKs) and mitogen-activated protein kinases (MAPKs). The iodo group at position 6 has been shown to enhance the selectivity of these inhibitors for specific kinase targets, reducing off-target effects and improving therapeutic efficacy. Furthermore, the methyl group at position 7 may improve the molecule's pharmacokinetic profile, making it more suitable for systemic administration.

In addition to its anticancer potential, 6-Iodo-7-Methyl-7H-Pyrrolo[2,3-D]Pyrimidin-2-Amine has also been investigated for its neuroprotective properties. Studies suggest that this compound can modulate neurotransmitter systems and protect against oxidative stress-induced neuronal damage. The ability of this molecule to cross the blood-brain barrier (BBB) is attributed to its favorable lipophilicity profile, which is influenced by both the iodo and methyl substituents. This makes it a compelling candidate for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The synthesis of 6-Iodo-7-Methyl-7H-Pyrrolo[2,3-D]Pyrimidin-2-Amine involves a multi-step process that typically begins with the preparation of a suitable pyrrole or pyrimidine precursor. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For instance, transition metal-catalyzed coupling reactions have been employed to introduce the iodo group at position 6 with high precision. Similarly, alkylation reactions have been optimized to install the methyl group at position 7 without compromising the integrity of the heterocyclic core.

Another area of active research involving this compound is its role in immunomodulation. Preclinical studies have shown that pyrrolopyrimidine derivatives can regulate immune responses by targeting specific cytokines or immune checkpoints. The iodo substituent at position 6 has been implicated in enhancing the immunomodulatory activity of these compounds, while the methyl group at position 7 may influence their interaction with immune cells. These findings underscore the versatility of this molecule in addressing diverse therapeutic targets.

Despite its promising properties, further research is needed to fully elucidate the mechanisms underlying the biological activities of 6-Iodo-7-Methyl-7H-Pyrrolo[2,3-D]Pyrimidin-2-Amine. Ongoing studies are focusing on optimizing its pharmacokinetic profile through structural modifications and exploring its combination therapies with other drugs. Additionally, efforts are being made to scale up its production for preclinical testing and eventual clinical trials.

In conclusion, 6-Iodo-7-Methyl-7H-Pyrrolo[2,3-D]Pyrimidin